Cas no 2137617-86-6 (ethyl 5-methyl-2-(2-methylpropanoyl)-4-oxoheptanoate)

• Product Name: ethyl 5-methyl-2-(2-methylpropanoyl)-4-oxoheptanoate
• CAS No: 2137617-86-6
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• CID: 6266316
• PubChem ID: 165482910
• Update Time: 2025-06-30

ethyl 5-methyl-2-(2-methylpropanoyl)-4-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-methyl-2-(2-methylpropanoyl)-4-oxoheptanoate
• 2137617-86-6
• EN300-1104951

• Inchi： 1S/C14H24O4/c1-6-10(5)12(15)8-11(13(16)9(3)4)14(17)18-7-2/h9-11H,6-8H2,1-5H3
• InChI Key： UXAGMOSDBGWNOY-UHFFFAOYSA-N
• SMILES： O=C(C(C)CC)CC(C(=O)OCC)C(C(C)C)=O

Computed Properties

• Exact Mass: 256.16745924g/mol
• Monoisotopic Mass: 256.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.4Ų

Additional information on ethyl 5-methyl-2-(2-methylpropanoyl)-4-oxoheptanoate

Professional Introduction to Ethyl 5-methyl-2-(2-methylpropanoyl)-4-oxoheptanoate (CAS No. 2137617-86-6)

Ethyl 5-methyl-2-(2-methylpropanoyl)-4-oxoheptanoate, identified by the CAS number 2137617-86-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with its unique molecular structure, exhibits a range of potential applications that make it a subject of intense study and development. The detailed exploration of its properties, synthesis methods, and emerging applications in various scientific domains will be discussed in this comprehensive introduction.

The molecular formula of ethyl 5-methyl-2-(2-methylpropanoyl)-4-oxoheptanoate is C₁₂H₂₀O₃, reflecting its complex and multifaceted structure. This compound belongs to the class of esters, which are well-known for their diverse biological and chemical activities. The presence of multiple functional groups, including a carboxylic ester group and a ketone moiety, contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the development of novel compounds for pharmaceutical applications. Ethyl 5-methyl-2-(2-methylpropanoyl)-4-oxoheptanoate has emerged as a promising candidate due to its structural features that suggest potential biological activity. Research has indicated that this compound may possess properties relevant to drug discovery, particularly in the context of enzyme inhibition and modulation of metabolic pathways.

The synthesis of ethyl 5-methyl-2-(2-methylpropanoyl)-4-oxoheptanoate involves a series of well-established organic reactions, including condensation, esterification, and oxidation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. The development of efficient synthetic routes has been a key focus in recent studies, with an emphasis on green chemistry principles to minimize environmental impact.

One of the most compelling aspects of ethyl 5-methyl-2-(2-methylpropanoyl)-4-oxoheptanoate is its potential application in the field of medicinal chemistry. Preliminary studies have suggested that this compound may interact with specific biological targets, making it a candidate for further investigation as a lead compound in drug development. The ability to modulate biological pathways non-invasively is highly desirable in modern medicine, and compounds like this one offer exciting possibilities for therapeutic intervention.

The chemical properties of ethyl 5-methyl-2-(2-methylpropanoyl)-4-oxoheptanoate also make it a valuable tool in research laboratories. Its stability under various conditions allows for extensive experimentation, while its reactivity enables the synthesis of more complex derivatives. These characteristics have positioned it as a versatile intermediate in organic synthesis, facilitating the creation of novel molecules with tailored properties.

In conclusion, ethyl 5-methyl-2-(2-methylpropanoyl)-4-oxoheptanoate (CAS No. 2137617-86-6) represents a significant advancement in chemical research with potential implications for pharmaceutical development. Its unique structure and functional groups contribute to its versatility as both a synthetic intermediate and a biologically active compound. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the scientific community.